Cas no 168072-81-9 (2-Carboxymethyl-benzoic Acid tert-Butyl Ester)

• Product Name: 2-Carboxymethyl-benzoic Acid tert-Butyl Ester
• CAS No: 168072-81-9
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• MDL: MFCD09759115
• CID: 1011398
• PubChem ID: 20324416
• Update Time: 2025-10-28

2-Carboxymethyl-benzoic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-carboxymethylbenzoic acid tert-butyl ester
• 2-[2-[(2-methylpropan-2-yl)oxycarbonyl]phenyl]acetic acid
• 2-Carboxymethyl-benzoic acid tert-butyl ester
• 2-Carboxymethyl-benzoic Acid tert-Butyl Ester

• MDL： MFCD09759115
• Inchi： 1S/C13H16O4/c1-13(2,3)17-12(16)10-7-5-4-6-9(10)8-11(14)15/h4-7H,8H2,1-3H3,(H,14,15)
• InChI Key： FVHGXAUPJLPAKC-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1CC(=O)O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 2-Carboxymethyl-benzoic Acid tert-Butyl Ester

2-Carboxymethyl-benzoic Acid tert-Butyl Ester (CAS No. 168072-81-9): A Comprehensive Overview

2-Carboxymethyl-benzoic Acid tert-Butyl Ester (CAS No. 168072-81-9) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, also known as tert-butyl 3-(carboxymethyl)benzoate, has gained attention due to its unique structural properties and potential in various advanced applications.

The molecular structure of 2-Carboxymethyl-benzoic Acid tert-Butyl Ester consists of a benzoic acid moiety linked to a carboxymethyl group, with the tert-butyl ester protecting the carboxylic acid functionality. This structure provides a balance between hydrophilic and hydrophobic properties, making it suitable for a wide range of chemical reactions and biological interactions.

In recent years, the compound has been extensively studied for its role in the synthesis of complex organic molecules and its potential as a building block in drug discovery. One notable application is in the development of prodrugs, where the tert-butyl ester group can be selectively cleaved under specific physiological conditions to release the active carboxylic acid form. This approach has been explored in several preclinical studies to improve the pharmacokinetic properties and bioavailability of therapeutic agents.

Research published in the Journal of Medicinal Chemistry highlights the use of 2-Carboxymethyl-benzoic Acid tert-Butyl Ester in the synthesis of novel anti-inflammatory compounds. The study demonstrated that derivatives of this compound exhibited potent anti-inflammatory activity in vitro, suggesting its potential as a lead compound for further drug development.

Beyond pharmaceutical applications, 2-Carboxymethyl-benzoic Acid tert-Butyl Ester has also found utility in materials science. Its ability to form stable complexes with metal ions has been exploited in the development of functional materials for catalysis and sensing applications. A recent study published in Advanced Materials reported the use of this compound as a ligand in the synthesis of metal-organic frameworks (MOFs), which showed enhanced catalytic activity and stability under harsh conditions.

The synthetic accessibility of 2-Carboxymethyl-benzoic Acid tert-Butyl Ester is another factor contributing to its widespread use. The compound can be synthesized through well-established routes, such as the esterification of 3-(carboxymethyl)benzoic acid with tert-butanol under mild conditions. This ease of synthesis makes it an attractive choice for researchers and industrial chemists alike.

In terms of safety and handling, 2-Carboxymethyl-benzoic Acid tert-Butyl Ester is generally considered to be stable under standard laboratory conditions. However, like many organic compounds, it should be handled with appropriate personal protective equipment (PPE) and stored in a cool, dry place to maintain its integrity.

The future prospects for 2-Carboxymethyl-benzoic Acid tert-Butyl Ester are promising. Ongoing research is focused on optimizing its use in drug delivery systems, exploring new catalytic applications, and developing advanced materials with tailored properties. As new synthetic methods and analytical techniques continue to emerge, the potential applications of this compound are likely to expand even further.

In conclusion, 2-Carboxymethyl-benzoic Acid tert-Butyl Ester (CAS No. 168072-81-9) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique structural features and versatile reactivity make it an invaluable tool for researchers and developers working at the forefront of chemical and pharmaceutical innovation.